Cas no 1181463-45-5 (2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide)

• Product Name: 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide
• CAS No: 1181463-45-5
• MF: C₂₁H₁₆Cl₂N₄O₂
• MW: 427.28334236145
• CID: 5449628
• PubChem ID: 45906764
• Update Time: 2025-06-09

2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 1181463-45-5
• Z449713480
• 2-cyano-n-(2,4-dichlorophenyl)-3-{4-[(1-methyl-1h-imidazol-2-yl)methoxy]phenyl}prop-2-enamide
• EN300-26600775
• (E)-2-cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methylimidazol-2-yl)methoxy]phenyl]prop-2-enamide
• 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide

• Inchi： 1S/C21H16Cl2N4O2/c1-27-9-8-25-20(27)13-29-17-5-2-14(3-6-17)10-15(12-24)21(28)26-19-7-4-16(22)11-18(19)23/h2-11H,13H2,1H3,(H,26,28)
• InChI Key： JETIMQJVSCPBNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1Cl)(=O)C(C#N)=CC1=CC=C(OCC2N(C)C=CN=2)C=C1

Computed Properties

• Exact Mass: 426.0650312g/mol
• Monoisotopic Mass: 426.0650312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 704.2±60.0 °C(Predicted)
• pka: 9.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide

2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide (CAS No. 1181463-45-5): A Comprehensive Overview

2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide (CAS No. 1181463-45-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the cyanoacrylamide class and has been studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties.

The molecular structure of 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide is characterized by a cyano group, an amide linkage, and a substituted phenyl ring. The presence of these functional groups contributes to its unique chemical properties and biological activities. The compound's structure can be represented as follows:

Recent studies have highlighted the potential of 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide has also shown potential as an anti-cancer agent. A study published in the Cancer Research journal demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are known to play crucial roles in cancer cell survival and proliferation.

The pharmacokinetic properties of 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a potential therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in preclinical and clinical settings.

The synthesis of 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide involves several steps, including the formation of the cyanoacrylamide core and the subsequent substitution reactions to introduce the desired functional groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3-cyanoacryloyl chloride with an appropriate amine followed by substitution reactions to introduce the substituted phenyl ring.

In conclusion, 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl]-2-propenamide (CAS No. 1181463-45-5) is a promising compound with potential applications in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for its use in clinical settings.